Cas no 2113-08-8 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-anthracene; Anthracene, 1-ethyl-; 1-ethyl-biguanide, hydrochloride; 1-Aethyl-anthracen; AC1L49IN; 1-Aethyl-biguanid, Hydrochlorid; 1-Ethylanthracen; CTK1J4973; 1-ethyl-1H-benzoimidazole 3-oxide; ethyl biguanide hydrochloride; 1-Aethyl-benzimidazol-3-oxid; 41637-86-9;
- SCHEMBL1937669
- N-Ethyltriimidodicarbonic diamide--hydrogen chloride (1/1)
- NSC-210552
- DTXSID30943451
- N-ethylbiguanide hydrochloride
- NSC210552
- 2113-08-8
-
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- Inchi: InChI=1S/C4H11N5.ClH/c1-2-8-4(7)9-3(5)6;/h2H2,1H3,(H6,5,6,7,8,9);1H
- InChI Key: BMKJPIBZJKDTGC-UHFFFAOYSA-N
- SMILES: CCN=C(N)N=C(N)N.Cl
Computed Properties
- Exact Mass: 129.10163
- Monoisotopic Mass: 165.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
Experimental Properties
- Density: 1.35
- Boiling Point: 301.8°C at 760 mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.598
- PSA: 102.78
- LogP: 1.49730
Related Literature
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
-
Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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